Cas no 56979-56-7 (5-(Benzyloxy)-2-hydroxybenzaldehyde)

• Product Name: 5-(Benzyloxy)-2-hydroxybenzaldehyde
• CAS No: 56979-56-7
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00436292
• CID: 347036
• PubChem ID: 878362
• Update Time: 2025-08-05

5-(Benzyloxy)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-hydroxybenzaldehyde
• 5-(Benzyloxy)salicylaldehyde
• 2-hydroxy-5-phenylmethoxybenzaldehyde
• Benzaldehyde, 2-hydroxy-5-(phenylmethoxy)-
• 2-hydroxy-5-benzyloxy-benzaldehyde
• 5-Benzyloxy-2-hydroxy-benzaldehyd
• 5-Benzyloxy-2-hydroxy-benzaldehyde
• 5-Benzyloxysalicylaldehyde
• CBMicro_036382
• Cambridge id 6035577
• Oprea1_064652
• 5-benzyloxy-2-hydroxybenzaldehyde
• QIQZAISWDRNIFG-UHFFFAOYSA-N
• 8355AB
• TRA0005016
• SY026425
• Benzaldehyde,2-hydroxy-5-(phenylmethoxy)-
• SR-01000225635-1
• 5-(Benzyloxy)-2-hydroxybenzaldehyde;5-(Benzyloxy)salicylaldehyde
• 56979-56-7
• MFCD00436292
• DTXSID00358139
• AKOS005215952
• Z1262471099
• FT-0737232
• SCHEMBL3621341
• BIM-0036443.P001
• CS-0187841
• EN300-216840
• AS-62140
• SR-01000225635
• A869791
• DB-072231

• MDL： MFCD00436292
• Inchi： 1S/C14H12O3/c15-9-12-8-13(6-7-14(12)16)17-10-11-4-2-1-3-5-11/h1-9,16H,10H2
• InChI Key： QIQZAISWDRNIFG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=O)C=1)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3

Experimental Properties

• Boiling Point: 384.5±27.0℃ at 760 mmHg
• PSA: 46.53000
• LogP: 2.78370

5-(Benzyloxy)-2-hydroxybenzaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 5-(Benzyloxy)-2-hydroxybenzaldehyde

5-(Benzyloxy)-2-hydroxybenzaldehyde: A Comprehensive Overview

5-(Benzyloxy)-2-hydroxybenzaldehyde, also known by its CAS number 56979-56-7, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and material sciences. The molecule consists of a benzene ring substituted with a benzyloxy group at the 5-position and a hydroxyl group at the 2-position, along with an aldehyde group at the 1-position. This arrangement imparts the compound with distinct chemical properties and reactivity.

The synthesis of 5-(Benzyloxy)-2-hydroxybenzaldehyde involves a series of well-established organic reactions. Typically, the compound is derived from the oxidation of an appropriate alcohol precursor or through coupling reactions involving aryl halides. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of this compound with minimal by-products.

In terms of applications, 5-(Benzyloxy)-2-hydroxybenzaldehyde has shown promise in the pharmaceutical industry as a building block for drug development. Its hydroxyl and aldehyde groups make it amenable to various functionalization reactions, allowing for the creation of bioactive molecules. Recent studies have highlighted its role in the synthesis of anti-inflammatory agents and antioxidants, underscoring its potential therapeutic value.

Beyond pharmaceuticals, this compound has found utility in agrochemicals, particularly as a precursor for fungicides and herbicides. Its ability to undergo nucleophilic addition reactions facilitates the design of molecules with enhanced bioactivity against plant pathogens. Moreover, the compound's stability under various environmental conditions makes it suitable for agricultural applications where durability is crucial.

The material sciences sector has also benefited from the unique properties of 5-(Benzyloxy)-2-hydroxybenzaldehyde. Researchers have explored its use in polymer chemistry, where it serves as a monomer for synthesizing advanced materials with tailored properties. For example, recent work has demonstrated its application in creating biodegradable polymers with improved mechanical strength and thermal stability.

In addition to its practical applications, 5-(Benzyloxy)-2-hydroxybenzaldehyde has been a subject of extensive academic research. Scientists have investigated its electronic properties using computational chemistry techniques, providing insights into its reactivity and selectivity in various chemical transformations. These studies have not only deepened our understanding of the compound but also paved the way for novel synthetic strategies.

The environmental impact of 5-(Benzyloxy)-2-hydroxybenzaldehyde is another area of growing interest. Researchers have assessed its biodegradability and toxicity under different conditions to ensure sustainable use in industrial processes. Findings indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain applications.

In conclusion, 5-(Benzyloxy)-2-hydroxybenzaldehyde, CAS number 56979-56-7, stands out as a multifaceted organic compound with diverse applications across industries. Its unique structure and reactivity make it an invaluable tool in drug discovery, agrochemical development, and material sciences. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.